![molecular formula C12H16O2 B3049015 Ethyl 4-propan-2-ylbenzoate CAS No. 19024-50-1](/img/structure/B3049015.png)
Ethyl 4-propan-2-ylbenzoate
Overview
Description
Synthesis Analysis
The synthesis of Ethyl 4-propan-2-ylbenzoate or similar compounds typically involves processes such as alkylation and esterification . In one study, a total of 16 compounds were designed and synthesized using a route with high total yields, mild conditions, and simple operation .Molecular Structure Analysis
The molecular formula of this compound is C12H16O2. Its molecular weight is 192.25 g/mol. Detailed molecular structure analysis would require specific experimental data and computational modeling .Physical And Chemical Properties Analysis
This compound has high lipid solubility (log P ranged from 1.57 to 3.73), which means it is easily absorbed . More specific physical and chemical properties such as melting point, boiling point, and density would require additional data .Scientific Research Applications
Biochemical Analysis and Structural Characterization
Ethyl 4-propan-2-ylbenzoate is used in biochemical research for structural characterization and analysis of related compounds. For instance, it's utilized in nuclear magnetic resonance (NMR) spectroscopy to unambiguously assign and characterize the regio- and stereochemistry of metabolic changes in certain compounds, such as LY451395, a biaryl-bis-sulfonamide potent AMPA receptor potentiator (Zmijewski et al., 2006). Additionally, studies on cathinone derivatives, like ethcathinone hydrochloride and 4-CEC hydrochloride, have used spectroscopic methods including NMR, infrared spectroscopy, and X-ray crystallography for comprehensive chemical characterization, where this compound's structural analogs play a crucial role (Kuś et al., 2016).
Synthesis and Evaluation of Novel Compounds
This compound and its derivatives are vital in the synthesis of various novel compounds with potential therapeutic applications. For example, research on oxadiazole scaffolds with N-(substituted-phenyl)butanamides, which involved transforming ethyl 4-(1H-indol-3-yl)butanoate into various compounds, revealed these molecules as potent urease enzyme inhibitors (Nazir et al., 2018). Another study focused on synthesizing ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate, a key intermediate in the production of the drug Olmesartan (Shen Zheng-rong, 2007).
Electrochemical and Electrochromic Properties
Research on this compound's derivatives has also extended to studying their electrochemical and electrochromic properties. For instance, studies on novel donor–acceptor type monomers, including ethyl 4-(3,6-di(thiophen-2-yl)-9H-carbazole-9-yl)-benzoate (ETCB), demonstrated their good electrochemical activity and potential applications in electropolymerization and color-changing polymer films (Hu et al., 2013).
Pharmaceutical Research and Drug Development
In pharmaceutical research, this compound plays a role in the development of new drugs. For example, a study on Suzuki coupling reactions explored methods to synthesize ethyl (4-phenylphenyl)acetate, a precursor to the drug felbinac, showcasing its potential in discovering new anti-inflammatory drugs for arthritis treatment (Costa et al., 2012).
Safety and Hazards
Mechanism of Action
Ethyl 4-propan-2-ylbenzoate is a chemical compound with the molecular formula C12H16O2
Mode of Action
This reaction breaks the ester bond, producing an alcohol and a carboxylic acid .
Pharmacokinetics
The resulting products are typically excreted in the urine .
Action Environment
Environmental factors such as pH, temperature, and the presence of specific enzymes can influence the action, efficacy, and stability of ester compounds. For instance, the rate of ester hydrolysis can be affected by the pH of the environment, with the reaction typically occurring faster in acidic or basic conditions .
Biochemical Analysis
Biochemical Properties
It is known that the compound can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It is hypothesized that the compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is thought that the compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound’s effects can change over time, potentially due to factors such as stability, degradation, and long-term effects on cellular function .
Dosage Effects in Animal Models
It is hypothesized that the compound’s effects may vary with dosage, potentially including threshold effects and toxic or adverse effects at high doses .
Metabolic Pathways
It is thought that the compound may interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .
Transport and Distribution
It is hypothesized that the compound may interact with various transporters or binding proteins, potentially affecting its localization or accumulation .
Subcellular Localization
It is thought that the compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications .
properties
IUPAC Name |
ethyl 4-propan-2-ylbenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-4-14-12(13)11-7-5-10(6-8-11)9(2)3/h5-9H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKVMNGIAVDCPOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60281075 | |
Record name | ethyl 4-propan-2-ylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60281075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19024-50-1 | |
Record name | NSC20026 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=20026 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 4-propan-2-ylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60281075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.